Cas no 1343067-63-9 (2-amino-5-methoxypentan-1-ol)

• Product Name: 2-amino-5-methoxypentan-1-ol
• CAS No: 1343067-63-9
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 6377511
• PubChem ID: 64574368
• Update Time: 2025-06-08

2-amino-5-methoxypentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methoxypentan-1-ol
• 1-Pentanol, 2-amino-5-methoxy-
• AKOS013899699
• 1343067-63-9
• EN300-1849522

• Inchi： 1S/C6H15NO2/c1-9-4-2-3-6(7)5-8/h6,8H,2-5,7H2,1H3
• InChI Key： DVLMFCKNHICGFG-UHFFFAOYSA-N
• SMILES： C(O)C(N)CCCOC

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 231.8±25.0 °C(Predicted)
• pka: 12.81±0.10(Predicted)

Additional information on 2-amino-5-methoxypentan-1-ol

Introduction to 2-Amino-5-Methoxypentan-1-ol (CAS No. 1343067-63-9)

2-Amino-5-methoxypentan-1-ol (CAS No. 1343067-63-9) is a versatile organic compound with a unique combination of functional groups that make it an intriguing molecule for various applications in the fields of chemistry, biology, and pharmaceuticals. This compound features an amino group, a methoxy group, and a hydroxyl group, each contributing to its distinct chemical properties and potential biological activities.

The amino group in 2-amino-5-methoxypentan-1-ol imparts basicity and reactivity, making it suitable for participation in various chemical reactions such as nucleophilic substitution and condensation reactions. The methoxy group, on the other hand, provides electron-donating properties and can influence the compound's solubility and reactivity. The hydroxyl group adds polarity and can form hydrogen bonds, which are crucial for interactions with biological macromolecules.

Recent research has highlighted the potential of 2-amino-5-methoxypentan-1-ol in several areas. In the field of medicinal chemistry, this compound has been explored as a lead structure for the development of new drugs. Its unique combination of functional groups allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that 2-amino-5-methoxypentan-1-ol can modulate the activity of certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

In addition to its potential therapeutic applications, 2-amino-5-methoxypentan-1-ol has also been investigated for its use in chemical synthesis. The compound serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group diversity enable chemists to introduce various substituents and create novel compounds with tailored properties. This versatility makes it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The physical properties of 2-amino-5-methoxypentan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in both aqueous and non-aqueous reaction media.

Safety considerations are essential when handling 2-amino-5-methoxypentan-1-ol. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 2-amino-5-methoxypentan-1-ol (CAS No. 1343067-63-9) is a multifaceted compound with significant potential in both research and industrial applications. Its unique combination of functional groups offers a wide range of chemical reactivity and biological activity, making it an important molecule for further exploration in the fields of chemistry, biology, and pharmaceuticals.